Cas no 1234853-26-9 (1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea)

• Product Name: 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea
• CAS No: 1234853-26-9
• MF: C₁₁H₂₃N₃O₄S
• MW: 293.383021593094
• CID: 5882783
• PubChem ID: 49688376
• Update Time: 2025-06-07

1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-[(1-methylsulfonylpiperidin-4-yl)methyl]urea
• 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea
• F5033-2990
• 1-(2-methoxyethyl)-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea
• 1234853-26-9
• AKOS024492064
• VU0631261-1

• Inchi： 1S/C11H23N3O4S/c1-18-8-5-12-11(15)13-9-10-3-6-14(7-4-10)19(2,16)17/h10H,3-9H2,1-2H3,(H2,12,13,15)
• InChI Key： KPYUMHBYVBRTPA-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NCC1CCN(S(C)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 293.14092740g/mol
• Monoisotopic Mass: 293.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea

1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea: A Comprehensive Overview

1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea, with the CAS number 1234853-26-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative characterized by its unique structural features, including a methanesulfonyl-substituted piperidine moiety and a methoxyethyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea typically involves a multi-step process, starting with the preparation of the methanesulfonyl-substituted piperidine intermediate. This intermediate is then coupled with a 2-methoxyethylamine derivative to form the final urea product. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent studies have highlighted the potential of 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving cognitive impairment. Research has shown that this compound can modulate specific neurotransmitter systems, such as the cholinergic and glutamatergic pathways, which are crucial for cognitive function. In preclinical studies, it has demonstrated neuroprotective effects and improved cognitive performance in animal models of Alzheimer's disease.

In addition to its neurological applications, 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea has also shown potential as an anti-inflammatory agent. In vitro studies have indicated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in various inflammatory conditions. This property makes it a candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea have been extensively studied to ensure its suitability for clinical use. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life that allows for once-daily dosing. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound is well-tolerated by patients, and preliminary data suggest that it may offer significant benefits in treating cognitive impairment and inflammatory conditions.

The mechanism of action of 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea is multifaceted. It appears to exert its effects through multiple pathways, including modulation of neurotransmitter systems, inhibition of pro-inflammatory cytokines, and protection against oxidative stress. These mechanisms contribute to its broad therapeutic potential and make it an intriguing candidate for further research and development.

In conclusion, 1-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(2-methoxyethyl)urea (CAS No. 1234853-26-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further investigation in both preclinical and clinical settings. As research continues to uncover its full potential, this compound may play a significant role in advancing the treatment of neurological disorders and inflammatory conditions.